Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-

• CAS RN: 18433-48-2
• Molecular Formula: O14P2U3
• Molecular Weight: 366.01 g/mol
• IUPAC Name: dioxouranium(2+);hydron;phosphate
• InChI: InChI=1S/H3O4P.2O.U/c1-5(2,3)4;;;/h(H3,1,2,3,4);;;/q;;;+2/p-2
• InChI Key: QKRQKXFTLBQFGH-UHFFFAOYSA-L
• SMILES: [H+].[O-]P(=O)([O-])[O-].O=[U+2]=O

Description

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)- is not fully understood, but it is believed to act as a chelating agent, binding to metal ions such as uranium and facilitating their removal from solution. It may also act as a catalyst in certain chemical reactions, although further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)-, although it is believed to be relatively non-toxic. However, as with any uranium-based compound, caution should be exercised when handling this compound due to its potential radioactive properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)- is its potential use as a reagent for the separation and removal of uranium from nuclear waste, which is a significant environmental and safety concern. Its solubility in water also makes it relatively easy to handle and use in lab experiments. However, its potential radioactive properties and limited understanding of its mechanism of action may limit its use in certain applications.

Future Directions

There are several future directions for research on Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)-. One area of interest is its potential use as a catalyst in various chemical reactions, particularly those involving uranium-based compounds. Further research is also needed to fully elucidate its mechanism of action and to determine its potential applications in other fields, such as medicine and materials science. Additionally, research on the toxicity and safety of this compound is needed to ensure its safe handling and use in lab experiments.

Synthesis Methods

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)- is typically synthesized through a reaction between uranyl nitrate and phosphoric acid in the presence of hydrogen peroxide. The resulting compound is a yellow-green powder that is soluble in water and has a molecular weight of 332.1 g/mol.

Scientific Research Applications

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO')-, hydrogen, (T-4)-)- has been extensively studied for its potential applications in various scientific fields. One of its primary applications is in the field of nuclear waste management, where it is used as a reagent for the separation and removal of uranium from nuclear waste. It has also been studied for its potential use as a catalyst in various chemical reactions and as a precursor for the synthesis of other uranium-based compounds.